Cas no 2034255-53-1 (6-hydroxy-N-(9H-purin-6-yl)pyrimidine-4-carboxamide)

• Product Name: 6-hydroxy-N-(9H-purin-6-yl)pyrimidine-4-carboxamide
• CAS No: 2034255-53-1
• MF: C₁₀H₇N₇O₂
• MW: 257.208279848099
• CID: 5550082
• PubChem ID: 136666420
• Update Time: 2023-07-06

6-hydroxy-N-(9H-purin-6-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034255-53-1
• 6-oxo-N-(7H-purin-6-yl)-1H-pyrimidine-4-carboxamide
• AKOS025321253
• F6494-0284
• 6-hydroxy-N-(9H-purin-6-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C10H7N7O2/c18-6-1-5(11-2-12-6)10(19)17-9-7-8(14-3-13-7)15-4-16-9/h1-4H,(H,11,12,18)(H2,13,14,15,16,17,19)
• InChI Key： SIYKUXPYNZYULQ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(NC=N1)=O)NC1=C2C(=NC=N1)N=CN2

Computed Properties

• Exact Mass: 257.06612249g/mol
• Monoisotopic Mass: 257.06612249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives